Methyl thieno[2,3-b]quinoline-2-carboxylate

• IUPAC Name: methyl thieno[2,3-b]quinoline-2-carboxylate
• InChI: InChI=1S/C13H9NO2S/c1-16-13(15)11-7-9-6-8-4-2-3-5-10(8)14-12(9)17-11/h2-7H,1H3
• InChI Key: HYPKQSDYYFWMCN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=CC3=CC=CC=C3N=C2S1
• Molecular Formula: C13H9NO2S
• DSSTOX Substance ID: DTXSID20358994
• Molecular Weight: 243.28 g/mol
• CAS No.: 51925-46-3

Description

Methyl thieno[2,3-b]quinoline-2-carboxylate, or MTQC, is a synthetic organic compound that is used in various scientific research applications. MTQC is a versatile compound with a wide range of uses, including biochemical and physiological effects, as well as advantages and limitations for lab experiments.

Scientific Research Applications

Antibacterial Activity

Methyl thieno[2,3-b]quinoline-2-carboxylate and its derivatives demonstrate promising antibacterial properties. A study synthesized various thieno[2,3-b]quinoline-2-carboxylic acids and alkyl esters, including this compound, and evaluated their antibacterial activity. These compounds were effective against certain bacterial strains, suggesting potential applications in developing new antibacterial agents (Raghavendra, Naik, & Sherigara, 2006).

Antitumor Activity

This compound derivatives have shown notable antitumor activities. In one study, derivatives of this compound demonstrated the ability to bind to DNA, exhibiting characteristics beneficial for cancer treatment. The study highlighted the potential of these compounds as antitumor agents, especially against certain types of cancers like leukemia and melanoma (Gopal, Shenoy, & Doddamani, 2003).

Photochemotherapy Applications

A range of furo and thienoquinolinones, related to this compound, were synthesized and evaluated for their potential in photochemotherapy. These compounds showed antiproliferative activity and were found to be potential candidates for photochemotherapy treatments, particularly in conditions like psoriasis (Fossa et al., 2002).

Antimalarial Activity

Certain derivatives of this compound have shown effectiveness against malaria. Research on thieno[3,2-c]quinoline-4-yl-amines, which are structurally related, demonstrated significant in vitro and in vivo activity against malaria, indicating potential for these compounds in antimalarial drug development (Görlitzer, Gabriel, Jomaa, & Wiesner, 2006).

Synthesis and Chemical Reactions

The synthesis and chemical reactions of thieno[2,3-b]quinoline derivatives, including this compound, have been extensively studied. These studies provide insight into the chemical properties and potential applications of these compounds in various fields, including pharmaceuticals and material sciences (Abu‐Hashem, El-Gazzar, Abdelgawad, & Gouda, 2021).

Antioxidant and Anti-Inflammatory Properties

Novel thieno[2,3-b]quinoline-2-carboxylic acid derivatives, including this compound, were synthesized and evaluated for antioxidant and anti-inflammatory activities. Some derivatives demonstrated significant activities, suggesting potential for therapeutic applications in conditions characterized by oxidative stress and inflammation (Mahajan et al., 2017).

Mechanism of Action

Target of Action

Methyl thieno[2,3-b]quinoline-2-carboxylate is a complex organic compound with potential biological activity

Mode of Action

The mode of action of this compound is currently unknown due to the lack of specific studies on this compound . The interaction of this compound with its potential targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Thiophene derivatives, a class of compounds to which this compound belongs, have been found to exhibit a variety of biological effects . .